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Compound of Interest

Compound Name: (+)-Darunavir

Cat. No.: B600882 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of (+)-Darunavir, an HIV-1 protease inhibitor, is crucial to ensure

laboratory safety, prevent environmental contamination, and maintain regulatory compliance.

This guide provides step-by-step procedures for the safe handling and disposal of (+)-
Darunavir in a laboratory setting, adhering to guidelines from the Environmental Protection

Agency (EPA) and Occupational Safety and Health Administration (OSHA).

Immediate Safety Precautions
Before handling (+)-Darunavir, it is imperative to consult the Safety Data Sheet (SDS) for

detailed information. Key safety measures include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat.[1] In case of dust formation, a NIOSH-

approved respirator is recommended.[1]

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[2] Use in a well-ventilated area.[3] Do not eat, drink, or smoke when handling the

compound.[4]

Storage: Store (+)-Darunavir in its original, tightly closed container in a cool, dry place

according to the manufacturer's instructions.[3][5]
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Step-by-Step Disposal Protocol
Disposal of (+)-Darunavir and its associated waste must be carried out in accordance with

federal, state, and local regulations.[1] Improper disposal, such as discarding with household

garbage or flushing down the sewer system, is prohibited.[4][6]

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired (+)-Darunavir tablets or powder, along with any contaminated

materials (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly

labeled hazardous waste container.[3][7]

The container should be marked as "HAZARDOUS DRUG WASTE ONLY" or with

equivalent labeling as required by your institution's and local regulations.[7]

Liquid Waste:

Solutions containing (+)-Darunavir should not be disposed of down the drain.[6][8]

Collect liquid waste in a separate, sealed, and appropriately labeled hazardous waste

container.

Contaminated PPE:

Dispose of contaminated gloves, gowns, and other disposable materials in a designated

hazardous drug waste container.[7]

2. Spill Management:

In the event of a spill, follow these procedures:

Dry Spills:

Avoid generating dust.[3]
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Carefully sweep or vacuum up the spilled material using a vacuum cleaner equipped with

a HEPA filter.[3]

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

hazardous waste container for disposal.[3]

Wet Spills:

Contain the spill and collect the material using appropriate absorbent pads.[1]

Place the absorbent material and any contaminated items into a sealed, labeled

hazardous waste container.[3]

Wash the spill area with large amounts of water and collect the runoff for disposal as

hazardous waste, preventing it from entering drains.[3]

3. Final Disposal:

The primary recommended method for the final disposal of (+)-Darunavir is through a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[6]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste

containers.[7]

Ensure all required documentation for hazardous waste disposal is completed accurately.

Regulatory Framework
The disposal of pharmaceutical waste is regulated by several federal agencies:
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Regulatory Body Key Regulations and Responsibilities

Environmental Protection Agency (EPA)

Governs the disposal of hazardous waste under

the Resource Conservation and Recovery Act

(RCRA). Prohibits the sewering of hazardous

pharmaceutical waste.[9][10][11]

Occupational Safety and Health Administration

(OSHA)

Sets standards for worker safety, including the

handling of hazardous drugs and the use of

Personal Protective Equipment (PPE).[7][12]

Drug Enforcement Administration (DEA)

Regulates the disposal of controlled substances.

While (+)-Darunavir is not a controlled

substance, facilities must adhere to DEA

regulations for any co-disposed materials that

are.

It is important to note that state and local regulations may be more stringent than federal laws.

[9] Always consult your local authorities for specific requirements.

Experimental Protocols
While specific experimental protocols for the disposal of (+)-Darunavir are not typically

published, the principles of safe laboratory practice and hazardous waste management apply.

Any experimental procedure involving (+)-Darunavir should conclude with the proper

decontamination of equipment and the segregation of all waste streams as described above.

For instance, after a dissolution study, the resulting solution should be collected as liquid

hazardous waste, and any glassware should be thoroughly decontaminated.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+)-
Darunavir waste in a laboratory setting.
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Caption: Workflow for (+)-Darunavir Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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